![molecular formula C13H13FN4OS B2455703 [4-(3-Fluoro-4-methoxyphenyl)-5-methylpyrimidin-2-yl]thiourea CAS No. 861211-32-7](/img/structure/B2455703.png)
[4-(3-Fluoro-4-methoxyphenyl)-5-methylpyrimidin-2-yl]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
- Researchers have explored the antimicrobial potential of (3-fluoro-4-methoxyphenyl)thiourea. It exhibits inhibitory effects against bacteria, fungi, and other microorganisms. Investigations into its mechanism of action and specific targets are ongoing .
- Preliminary studies suggest that this compound possesses analgesic and anti-inflammatory properties. It may modulate pain pathways and reduce inflammation, making it a potential candidate for pain management and inflammatory disorders .
- Some evidence points to (3-fluoro-4-methoxyphenyl)thiourea as a vasodilator, which could contribute to lowering blood pressure. Further research is needed to validate its antihypertensive potential .
- The compound has shown promise in inhibiting tumor cell growth. Researchers are investigating its impact on cancer cell lines and exploring potential mechanisms, such as interference with cell cycle regulation or apoptosis pathways .
- Beyond its biological applications, (3-fluoro-4-methoxyphenyl)thiourea finds use as a corrosion inhibitor for metals. It forms a protective layer on metal surfaces, preventing oxidation and degradation in aggressive environments .
- In material science, thiophene derivatives like (3-fluoro-4-methoxyphenyl)thiourea play a role in fabricating organic light-emitting diodes (OLEDs). Their unique electronic properties make them suitable for use in optoelectronic devices, including LEDs .
Antimicrobial Activity
Analgesic and Anti-Inflammatory Properties
Antihypertensive Effects
Antitumor Activity
Corrosion Inhibition
Material Science: Light-Emitting Diodes (LEDs)
Safety and Hazards
properties
IUPAC Name |
[4-(3-fluoro-4-methoxyphenyl)-5-methylpyrimidin-2-yl]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN4OS/c1-7-6-16-13(18-12(15)20)17-11(7)8-3-4-10(19-2)9(14)5-8/h3-6H,1-2H3,(H3,15,16,17,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCNZIZDUBOBICJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1C2=CC(=C(C=C2)OC)F)NC(=S)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(3-Fluoro-4-methoxyphenyl)-5-methylpyrimidin-2-yl]thiourea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.